Cas no 52744-25-9 ((R)-Pterosin M)

(R)-Pterosin M structure
(R)-Pterosin M structure
Product Name:(R)-Pterosin M
CAS No:52744-25-9
MF:C14H18O3
MW:234.290924549103
CID:2055353
PubChem ID:14104894
Update Time:2025-04-21

(R)-Pterosin M Chemical and Physical Properties

Names and Identifiers

    • (R)-Pterosin M
    • Pterosin M
    • 2,3-Dihydro-4-hydroxy-6-(2-hydroxyethyl)-2,5,7-trimethyl-1H-inden-1-one
    • 52744-25-9
    • DB-292177
    • Inchi: 1S/C14H18O3/c1-7-6-11-12(13(7)16)8(2)10(4-5-15)9(3)14(11)17/h7,15,17H,4-6H2,1-3H3
    • InChI Key: QXFUIMCTCZCFJY-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C)=C(CCO)C(C)=C(C=2CC1C)O

Computed Properties

  • Exact Mass: 234.125594432g/mol
  • Monoisotopic Mass: 234.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.329
  • Topological Polar Surface Area: 57.5Ų
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